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Abstract
This technical guide provides a comprehensive overview of the core properties of 3-Hydroxy-
4-methoxybenzyl alcohol (also known as isovanillyl alcohol). The document details its

chemical and physical characteristics, spectroscopic data, synthesis and reactions, and

biological activities. Special emphasis is placed on its role as a metabolite of vanillic acid and

its inhibitory effects on aldehyde oxidase and cellular dehydrogenases. This guide is intended

to be a valuable resource for researchers and professionals in drug development and related

scientific fields, offering detailed experimental insights and structured data presentation.

Chemical and Physical Properties
3-Hydroxy-4-methoxybenzyl alcohol is a substituted benzyl alcohol with the chemical

formula C₈H₁₀O₃.[1][2] It is a solid at room temperature and presents as a metabolite of vanillic

acid.[1]

Table 1: Physical and Chemical Properties of 3-Hydroxy-4-methoxybenzyl Alcohol
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Property Value Reference(s)

IUPAC Name
5-(hydroxymethyl)-2-

methoxyphenol
[2]

Synonyms
Isovanillyl alcohol, 4-Methoxy-

3-hydroxy benzyl alcohol
[2][3]

CAS Number 4383-06-6 [2][4]

Molecular Formula C₈H₁₀O₃ [1][2][4]

Molecular Weight 154.16 g/mol [1][2]

Melting Point 135-137 °C [3]

Appearance Solid [3]

SMILES COc1ccc(CO)cc1O [1]

InChI

1S/C8H10O3/c1-11-8-3-2-6(5-

9)4-7(8)10/h2-4,9-

10H,5H2,1H3

[2]

InChIKey
WHKRHBLAJFYZKF-

UHFFFAOYSA-N
[4]

Spectroscopic Data
The structural elucidation of 3-Hydroxy-4-methoxybenzyl alcohol is supported by various

spectroscopic techniques.

Table 2: Spectroscopic Data for 3-Hydroxy-4-methoxybenzyl Alcohol
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Technique Data Highlights Reference(s)

¹H NMR

Spectra available, detailed

assignments pending further

literature review.

[2]

¹³C NMR

Spectra available, detailed

assignments pending further

literature review.

[2][5]

FTIR

Spectra available, key

stretches expected for O-H, C-

H (aromatic and aliphatic), C-

O, and C=C bonds.

[2][4]

Mass Spectrometry

Molecular ion peak consistent

with the molecular weight.

Fragmentation patterns can

differentiate it from its isomers.

[2][6][7]

Synthesis and Reactions
Synthesis from Isovanillin
A common laboratory-scale synthesis of 3-Hydroxy-4-methoxybenzyl alcohol involves the

reduction of isovanillin (3-hydroxy-4-methoxybenzaldehyde).

Experimental Protocol: Reduction of Isovanillin

Dissolution: Dissolve isovanillin in a suitable alcoholic solvent, such as ethanol, in a round-

bottom flask equipped with a magnetic stirrer.

Reduction: Cool the solution in an ice bath. Add sodium borohydride (NaBH₄) portion-wise to

the stirred solution. The molar ratio of NaBH₄ to isovanillin should be sufficient to ensure

complete reduction (typically 1.5 to 2 equivalents).

Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography

(TLC) until all the starting material (isovanillin) is consumed.
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Quenching and Extraction: Carefully add a saturated solution of sodium chloride to quench

the excess NaBH₄. Extract the product into an organic solvent such as ethyl acetate.

Purification: Dry the combined organic extracts over anhydrous magnesium sulfate, filter,

and evaporate the solvent under reduced pressure. The crude product can be further purified

by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield pure 3-
Hydroxy-4-methoxybenzyl alcohol.

Isovanillin Alkoxyborate Intermediate
Reduction

Sodium Borohydride
in Ethanol

3-Hydroxy-4-methoxybenzyl
 alcohol

Hydrolysis (Quench)

Saturated NaCl (aq)

Extraction &
Recrystallization

Click to download full resolution via product page

Caption: Synthetic workflow for 3-Hydroxy-4-methoxybenzyl alcohol.

Oxidation Reaction
3-Hydroxy-4-methoxybenzyl alcohol can be oxidized to prepare other compounds of interest.

For instance, it is used in the preparation of 2-hydroxymethyl-5-methoxy-2,5-cyclohexadiene-

1,4-dione through oxidation with Fremy's salt.[3]

Biological Activity and Pathways
3-Hydroxy-4-methoxybenzyl alcohol is recognized as a metabolite of vanillic acid and

exhibits inhibitory activity against certain enzymes.[1]

Vanillic Acid Metabolic Pathway
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Vanillic acid can be metabolized through various pathways in different organisms. One such

pathway involves the reduction of vanillic acid to vanillin, which can then be further reduced to

vanillyl alcohol. In some pathways, vanillic acid can be converted to 3-Hydroxy-4-
methoxybenzyl alcohol.

Vanillic Acid

Vanillin

Reduction

Methoxyhydroquinone

Oxidative
Decarboxylation

3-Hydroxy-4-methoxybenzyl alcohol

Reduction

Click to download full resolution via product page

Caption: Simplified metabolic pathways of vanillic acid.

Enzyme Inhibition
3-Hydroxy-4-methoxybenzyl alcohol has been shown to inhibit the activity of aldehyde

oxidase and cellular dehydrogenases.[1]

Aldehyde Oxidase Inhibition: Aldehyde oxidases are molybdo-flavoenzymes that catalyze the

oxidation of aldehydes and various N-heterocyclic compounds.[8][9] The inhibition of this

enzyme can have significant implications in drug metabolism.

Experimental Protocol: Aldehyde Oxidase Inhibition Assay

A typical in vitro assay to determine the inhibitory potential of a compound against aldehyde

oxidase involves the following steps:
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Preparation of Reagents: Prepare a buffered solution (e.g., potassium phosphate buffer, pH

7.4) containing the aldehyde oxidase enzyme source (e.g., human liver cytosol), a probe

substrate (e.g., phthalazine), and the test inhibitor (3-Hydroxy-4-methoxybenzyl alcohol)
at various concentrations.[10]

Incubation: Incubate the reaction mixture at 37°C.

Reaction Termination and Analysis: After a specific time, terminate the reaction (e.g., by

adding a strong acid). Analyze the formation of the metabolite from the probe substrate using

a suitable analytical method, such as LC-MS/MS.[11]

Data Analysis: Determine the rate of metabolite formation at each inhibitor concentration and

calculate the IC₅₀ value, which represents the concentration of the inhibitor required to

reduce the enzyme activity by 50%.

Assay Components

Aldehyde Oxidase
(Human Liver Cytosol)

Incubate at 37°CProbe Substrate
(e.g., Phthalazine)

3-Hydroxy-4-methoxybenzyl
alcohol (Test Compound)

LC-MS/MS Analysis
of Metabolite IC50 Determination

Click to download full resolution via product page

Caption: Workflow for an aldehyde oxidase inhibition assay.

Safety and Handling
3-Hydroxy-4-methoxybenzyl alcohol is associated with certain hazards and should be

handled with appropriate safety precautions.
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Table 3: GHS Hazard Information for 3-Hydroxy-4-methoxybenzyl Alcohol

Hazard Statement Description Reference(s)

H315 Causes skin irritation [2]

H319 Causes serious eye irritation [2]

H335 May cause respiratory irritation [2]

Handling Recommendations:

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Use in a well-ventilated area or under a fume hood.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Wash hands thoroughly after handling.

Store in a cool, dry, and well-ventilated place.

Conclusion
3-Hydroxy-4-methoxybenzyl alcohol is a compound with well-defined chemical and physical

properties. Its synthesis from readily available starting materials and its role as a metabolite

and enzyme inhibitor make it a subject of interest for researchers in medicinal chemistry and

drug metabolism. This guide provides a foundational understanding of its core properties,

offering a starting point for further investigation and application in scientific research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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